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Introduction

Chmfl-flt3-122 is a potent and selective inhibitor of FMS-like tyrosine kinase 3 (FLT3), a
receptor tyrosine kinase frequently mutated in acute myeloid leukemia (AML).[1][2] This
document provides detailed application notes and protocols for the use of Chmfl-flt3-122 in
cell culture experiments, designed to assist researchers in investigating its therapeutic potential
and mechanism of action. The compound has demonstrated significant efficacy in inhibiting the
proliferation of FLT3-ITD positive AML cell lines and inducing apoptosis by arresting the cell
cycle in the GO/G1 phase.[1][2][3]

Mechanism of Action

Chmfl-flt3-122 exerts its effects by targeting the constitutively active FLT3 receptor, particularly
the internal tandem duplication (ITD) mutation. This mutation leads to ligand-independent
dimerization and activation of downstream signaling pathways crucial for cell survival and
proliferation, including the PISK/AKT, RAS/MEK/ERK, and STAT5 pathways.[4][5][6] By
inhibiting FLT3 autophosphorylation, Chmfl-flt3-122 effectively blocks these downstream
signals, leading to cell cycle arrest and apoptosis in FLT3-ITD positive cancer cells.[1]
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IC50 / GI50 .
Compound Target (nM) Cell Line(s) Assay Type Reference
n
Chmfl-flt3- ) _
122 FLT3 kinase 40 - Kinase Assay  [1][2][3]
BTK 421 - Kinase Assay  [1][3]
c-KIT 559 - Kinase Assay  [1][3]
Cell
FLT3-ITD 22 MV4-11 _ , [1]
Proliferation
Cell
FLT3-ITD 21 MOLM-13 . _ [1]
Proliferation
Cell
FLT3-ITD 42 MOLM-14 [1]
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Caption: FLT3-ITD Signaling Pathway and Inhibition by Chmfl-flt3-122.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Chmfl-flt3-122 in
Cell Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606659#chmfl-flt3-122-protocol-for-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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